Methyl 2-(1-methoxycarbonylpentoxy)benzoate

• CAS No.: 658053-36-2
• Molecular Formula: C15H20O5
• Molecular Weight: 280.32 g/mol
• IUPAC Name: methyl 2-(1-methoxy-1-oxohexan-2-yl)oxybenzoate
• InChI: InChI=1S/C15H20O5/c1-4-5-9-13(15(17)19-3)20-12-10-7-6-8-11(12)14(16)18-2/h6-8,10,13H,4-5,9H2,1-3H3
• InChI Key: OBMXOFWSDHOEBE-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(C(=O)OC)OC1=CC=CC=C1C(=O)OC

Description

Methyl 2-(1-methoxycarbonylpentoxy)benzoate is a useful research compound. Its molecular formula is C15H20O5 and its molecular weight is 280.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

15.2 g of methyl salicylate and 18.0 g of potassium carbonate were introduced into 125 ml of acetonitrile in a 250 ml flask under an argon atmosphere and, at room temperature, 20.9 g of methyl 2-bromohexanoate were added. The colourless suspension was heated under reflux with stirring for 16 hours, and the progress of the reaction was checked by thin-layer chromatography. After cooling to room temperature, the suspension was filtered and the residue was washed with acetone. Concentration of the filtrate in vacuo resulted in 27.8 g (99% of theory) of methyl 2-(1-methoxycarbonylpentoxy)benzoate as yellow oil.